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This technical guide provides a detailed analysis of osthenol and osthole, two closely related

natural coumarin compounds. It is intended for researchers, scientists, and professionals in

drug development, offering an in-depth comparison of their structural properties, biological

functions, and the signaling pathways they modulate. This document summarizes key

quantitative data, outlines experimental methodologies, and provides visual representations of

molecular structures and biological pathways to facilitate a comprehensive understanding.

Core Structural Differences
Osthenol and osthole share a foundational prenylated coumarin structure. The critical

distinction lies in the substitution at the C7 position of the benzopyran-2-one core. Osthole

possesses a methoxy (-OCH₃) group at this position, whereas osthenol features a hydroxyl (-

OH) group.[1][2][3] This seemingly minor difference in a single functional group significantly

impacts their physicochemical properties and subsequent biological activities.

Furthermore, osthenol is a primary O-demethylated metabolite of osthole, meaning it is formed

in vivo through the metabolic conversion of osthole.[1] The biosynthesis of osthole in plants

involves the O-methylation of osthenol, a reaction catalyzed by an O-methyltransferase (OMT)

enzyme.[4]
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Osthole Osthenol

C₁₅H₁₆O₃

7-methoxy-8-(3-methylbut-2-en-1-yl)-
2H-chromen-2-one

C₁₄H₁₄O₃

7-hydroxy-8-(3-methylbut-2-en-1-yl)-
2H-chromen-2-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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